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Get Quote

Subject: Optimization of Full-Length Product (FLP) Yield using 2'-O-TBDMS Phosphoramidites

From: Senior Application Scientist, Nucleic Acid Chemistry Division To: Oligonucleotide

Synthesis Core / R&D Lead

Introduction
Welcome to the technical support center. If you are experiencing low coupling efficiency, n-1

deletion sequences, or degradation during deprotection while using tert-butyldimethylsilyl

(TBDMS) chemistry, this guide is designed for you.

While TBDMS is the historical standard for RNA synthesis, its steric bulk (compared to DNA or

2'-O-TOM RNA) imposes kinetic barriers that require precise modification of the standard DNA

synthesis cycle.[1] The protocols below are not theoretical; they are field-validated workflows to

maximize Full-Length Product (FLP) recovery.

Module 1: Upstream Optimization (The Synthesis Cycle)
The Core Problem: TBDMS groups create significant steric hindrance at the 2'-position, slowing

the nucleophilic attack of the 5'-hydroxyl on the incoming phosphoramidite. Standard DNA
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coupling times (2 mins) result in massive deletion sequences (n-x).

1.1 Activator Selection & Kinetics
You must move beyond standard 1H-Tetrazole.[1] The acidity (pKa) of the activator correlates

directly with coupling speed, but inversely with trityl stability.

Activator pKa
Solubility
(MeCN)

Recommendati
on

Mechanism
Note

1H-Tetrazole 4.9 Low (~0.5M) Avoid

Too slow for

TBDMS; leads to

n-1 deletions.[1]

ETT (5-Ethylthio-

1H-tetrazole)
4.28 High (>0.75M) Preferred

Optimal

acidity/solubility

balance.[1]

BTT (5-

Benzylthio-1H-

tetrazole)

4.08 Moderate Good

Excellent

kinetics, but

higher risk of n+1

(double coupling)

if time is too

long.[1]

DCI (4,5-

Dicyanoimidazol

e)

5.2
Very High

(>1.0M)
Alternative

Less acidic but

highly

nucleophilic;

good for large

scale, requires

longer time.

Protocol Adjustment:

Concentration: Increase RNA phosphoramidite concentration to 0.10 M - 0.15 M (standard

DNA is often 0.05 M).

Coupling Time: Extend to 6–10 minutes minimum.
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Water Control: Acetonitrile water content must be <10 ppm.[1] TBDMS coupling is highly

susceptible to moisture quenching.[1]

1.2 The "n+1" vs "n-1" Diagnostic
Use this logic to diagnose your HPLC traces:

n-1 Peaks (Deletions): Coupling time too short or activator too weak (Tetrazole). The steric

bulk prevented reaction.[1][2]

n+1 Peaks (Insertions): Activator too acidic (e.g., pure saccharin-1-methylimidazole or

extended BTT exposure).[1] The acid removes the DMT group during coupling, allowing a

second base to add immediately.

1.3 Visualization: The Optimized TBDMS Cycle
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Caption: The TBDMS Synthesis Cycle highlighting the Coupling step as the primary bottleneck

for yield loss due to steric hindrance.
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Module 2: Downstream Processing (Cleavage &
Deprotection)[1]
Many researchers achieve good synthesis but destroy the RNA during deprotection. TBDMS

requires a Two-Step deprotection.

Step 1: Base & Phosphate Deprotection (Cleavage)[1]
Reagent: AMA (1:1 Ammonium Hydroxide / 40% Methylamine).

Conditions: 65°C for 10 minutes OR Room Temp for 2 hours.

Why? Faster than standard NH4OH (which requires 16+ hours and risks hydrolytic

degradation).

Action: Evaporate to dryness (speedvac) before Step 2. Do not carry over amines.

Step 2: 2'-O-Desilylation (TBDMS Removal)
This is where RNA is most vulnerable to degradation.[1]

Reagent:TEA·3HF (Triethylamine trihydrofluoride).[3][4]

Avoid: TBAF (Tetrabutylammonium fluoride).[4][5] TBAF is difficult to desalt and often

contains stray hydroxide ions that degrade RNA.[1]

The "DMSO/TEA·3HF" Protocol:

Resuspend the dried RNA pellet in 100 µL DMSO (keeps RNA denatured and soluble).

Add 125 µL TEA·3HF.

Heat at 65°C for 2.5 hours.

Quenching (Critical): Do not just add water. Add Isopropanol (IPA) or Butanol to precipitate

the RNA, leaving the fluoride salts in the supernatant.

Module 3: Troubleshooting & FAQs
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3.1 Decision Tree: Diagnosing Yield Loss

Low Yield / Poor Quality Check Trityl Monitor
(Stepwise Yield)

Low Stepwise Yield
(<97%)

Good Stepwise Yield
(>98%)

Action: Check MeCN Water
(<20ppm required)

Action: Switch to ETT
Increase Time

Check HPLC/PAGE

Result: Smear/Degradation

Result: n-1 Peaks

Issue: RNase or
Fluoride Handling

Issue: Capping Failure
or Coupling Time

Click to download full resolution via product page

Caption: Diagnostic flowchart separating synthesis failures (upstream) from processing failures

(downstream).

3.2 Frequently Asked Questions
Q: My RNA precipitates during the TEA·3HF deprotection step.[1][3][4][5] What is happening?

A: This is common with long RNA (>40-mers).[1] The RNA-Fluoride complex is less soluble.[1]

Solution: Use the DMSO-based protocol described in Module 2. DMSO acts as a chaotropic

solvent, preventing secondary structure formation and keeping the RNA accessible to the

fluoride reagent [1].

Q: Can I use ETT for DNA synthesis as well? A: Yes, but it is overkill.[1] ETT is more

expensive.[1] However, if you share a line on the synthesizer, ETT is compatible with DNA. Just

ensure you wash the lines thoroughly if switching back to Tetrazole to avoid salt precipitation.

Q: Why do I see "n+1" peaks even though I'm not using BTT? A: Check your capping reagents.

If Capping Mix A (Acetic Anhydride) and B (N-Methylimidazole) are old or wet, capping

efficiency drops. However, true n+1 is almost always due to acidic detritylation during coupling.

Ensure your ETT concentration is not exceeding 0.25M [2].[1]

Q: I have low recovery after ethanol precipitation. Why? A: Short RNA (<20-mers) precipitates

poorly with Ethanol/NaOAc.[1] Solution: Use Isopropanol (IPA) and add a co-precipitant like

Glycogen or Linear Acrylamide. Perform the precipitation at -20°C overnight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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